Tantalum chloride (TaCl4)
Overview
Description
Tantalum chloride (TaCl4) is a compound of tantalum and chlorine . It is a non-stoichiometric compound with a range of composition from TaCl2.9 to TaCl3.1 . It is an excellent water-soluble crystalline Tantalum source for uses compatible with chlorides .
Synthesis Analysis
Tantalum (III) chloride is formed by reducing tantalum (V) chloride with tantalum metal. This is done by heating tantalum (III) chloride to 305 °C, passing the vapour over tantalum foil at 600°, and condensing the trichloride at 365 °C . The trichloride can also be prepared by thermal decomposition of TaCl4, with removal of volatile TaCl5 .Molecular Structure Analysis
TaCl4 crystallizes in the monoclinic C2/m space group. The structure is one-dimensional and consists of two TaCl4 ribbons oriented in the (0, 1, 0) direction. Ta4+ is bonded to six Cl1- atoms to form edge-sharing TaCl6 octahedra .Chemical Reactions Analysis
During the dissolution of TaCl4 in water, only part of the titanium(IV) chloride hydrolyzes. Aqueous solutions with up to 60 wt % TaCl4 contain unhydrolyzed TaCl4 species .Physical And Chemical Properties Analysis
The calculated bulk crystalline density of TaCl4 is 3.58 g/cm3 . It has a band gap of 1.226 eV . It is insoluble in room temperature water, or dilute acid, but dissolves in boiling water .Mechanism of Action
Safety and Hazards
Future Directions
While the exact future directions for TaCl4 are not explicitly mentioned in the search results, it’s worth noting that similar compounds like TiCl4 are widely utilized reagents in organic synthesis, often functioning through Lewis’s acid-promoted transformations . This suggests potential future directions for TaCl4 in the field of organic synthesis.
properties
IUPAC Name |
tetrachlorotantalum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4ClH.Ta/h4*1H;/q;;;;+4/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYIFRKSFEGQVTG-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Ta](Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl4Ta |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2065541 |
Source
|
| Record name | Tantalum chloride (TaCl4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tantalum chloride (TaCl4) | |
CAS RN |
13569-72-7 |
Source
|
| Record name | Tantalum chloride (TaCl4) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13569-72-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tantalum chloride (TaCl4) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013569727 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tantalum chloride (TaCl4) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tantalum chloride (TaCl4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tantalum tetrachloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.613 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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